Cas no 2877666-45-8 (N-[(2-methoxyphenyl)methyl]-6-(4-methyl-1H-pyrazol-1-yl)pyridin-2-amine)

• Product Name: N-[(2-methoxyphenyl)methyl]-6-(4-methyl-1H-pyrazol-1-yl)pyridin-2-amine
• CAS No: 2877666-45-8
• MF: C₁₇H₁₈N₄O
• MW: 294.351023197174
• CID: 5309363
• PubChem ID: 165433680
• Update Time: 2025-05-30

N-[(2-methoxyphenyl)methyl]-6-(4-methyl-1H-pyrazol-1-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2877666-45-8
• AKOS040888080
• F6837-7534
• N-[(2-methoxyphenyl)methyl]-6-(4-methyl-1H-pyrazol-1-yl)pyridin-2-amine
• N-[(2-Methoxyphenyl)methyl]-6-(4-methyl-1H-pyrazol-1-yl)-2-pyridinamine

• Inchi： 1S/C17H18N4O/c1-13-10-19-21(12-13)17-9-5-8-16(20-17)18-11-14-6-3-4-7-15(14)22-2/h3-10,12H,11H2,1-2H3,(H,18,20)
• InChI Key： WXNCFPBMGKHXNF-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=CC=C2OC)=NC(N2C=C(C)C=N2)=CC=C1

Computed Properties

• Exact Mass: 294.14806121g/mol
• Monoisotopic Mass: 294.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 477.5±45.0 °C(Predicted)
• pka: 3.90±0.10(Predicted)

Additional information on N-[(2-methoxyphenyl)methyl]-6-(4-methyl-1H-pyrazol-1-yl)pyridin-2-amine

N-[(2-Methoxyphenyl)methyl]-6-(4-methyl-1H-pyrazol-1-yl)pyridin-2-amine: A Comprehensive Overview

N-[(2-Methoxyphenyl)methyl]-6-(4-methyl-1H-pyrazol-1-yl)pyridin-2-amine, also known by its CAS number 2877666458, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the design of novel therapeutic agents. The structure of this molecule is characterized by a pyridine ring substituted at the 2-position with an amine group, which is further substituted with a (2-methoxyphenyl)methyl group. Additionally, the 6-position of the pyridine ring is substituted with a 4-methylpyrazole moiety, adding complexity and diversity to its chemical profile.

The synthesis of N-[(2-Methoxyphenyl)methyl]-6-(4-methyl-1H-pyrazol-1-yl)pyridin-2-amine involves a series of well-established organic reactions, including nucleophilic substitutions, coupling reactions, and reductions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the demands of modern drug discovery.

One of the most intriguing aspects of this compound is its pharmacological activity. Studies have demonstrated that N-[(2-Methoxyphenyl)methyl]-6-(4-methyl-1H-pyrazol-1-yl)pyridin-2-amine exhibits potent inhibitory effects on various enzyme targets, making it a promising candidate for the treatment of diseases such as cancer and inflammatory disorders. Recent research has focused on understanding the molecular mechanisms underlying its activity, particularly its ability to modulate protein-protein interactions and influence cellular signaling pathways.

The structural features of this compound play a crucial role in its biological activity. The presence of electron-donating groups, such as the methoxyphenyl and methyl substituents, enhances its ability to interact with target proteins. Furthermore, the pyrazole moiety contributes to the molecule's stability and bioavailability, which are critical factors in drug design. These insights have guided the development of analogs with improved pharmacokinetic properties, paving the way for future clinical applications.

In terms of applications, N-[(2-Methoxyphenyl)methyl]-6-(4-methyl-1H-pyrazol-1-yll)pyridin--amine has shown potential in several therapeutic areas. For example, it has been investigated as a potential anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells. Additionally, its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and neurodegenerative diseases. Ongoing clinical trials are expected to provide further insights into its efficacy and safety profiles.

From a structural standpoint, this compound represents an excellent example of how subtle modifications can significantly impact biological activity. The strategic placement of substituents on the pyridine ring allows for fine-tuning of both chemical reactivity and pharmacological properties. This highlights the importance of rational drug design in addressing unmet medical needs.

In conclusion, N--[(2-Methoxyphenyl)methyl]-6-(4-methyl--1H-pyrazol--1-yll)pyridin--2-amine stands at the forefront of contemporary chemical research due to its unique structure and diverse biological activities. As advancements in synthetic chemistry and pharmacology continue to unfold, this compound is poised to play a pivotal role in the development of innovative therapeutic solutions.